Cas no 182693-36-3 (Cevane-1,3,4,7,14,15,16,20-octol, 4,9-epoxy-, 1-acetate 3-(2-hydroxy-2-methylbutanoate) 15-(2-methylbutanoate), (1α,3β,4α,7α,15α,16β)- (9CI))
182693-36-3 structure
Product Name:Cevane-1,3,4,7,14,15,16,20-octol, 4,9-epoxy-, 1-acetate 3-(2-hydroxy-2-methylbutanoate) 15-(2-methylbutanoate), (1α,3β,4α,7α,15α,16β)- (9CI)
CAS No:182693-36-3
MF:C39H61NO13
MW:751.90055346489
CID:235784
Update Time:2024-03-01
Cevane-1,3,4,7,14,15,16,20-octol, 4,9-epoxy-, 1-acetate 3-(2-hydroxy-2-methylbutanoate) 15-(2-methylbutanoate), (1α,3β,4α,7α,15α,16β)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cevane-1,3,4,7,14,15,16,20-octol,4,9-epoxy-, 1-acetate 3-(2-hydroxy-2-methylbutanoate) 15-(2-methylbutanoate),(1a,3b,4a,7a,15a,16b)- (9CI)
- Cevane-1,3,4,7,14,15,16,20-octol,4,9-epoxy-, 1-acetate 3-(2-hydroxy-2-methylbutanoate) 15-(2-methylbutanoate),(1a,3b,4a,7a,15
- (-)-Neojerminalanine
- Neojerminalanine
- CID 102247145
- Cevane-1,3,4,7,14,15,16,20-octol, 4,9-epoxy-, 1-acetate 3-(2-hydroxy-2-methylbutanoate) 15-(2-methylbutanoate), (1α,3β,4α,7α,15α,16β)- (9CI)
-
- Inchi: 1S/C39H61NO13/c1-9-19(4)32(44)52-31-29(43)28-21(17-40-16-18(3)11-12-25(40)36(28,8)47)22-15-37-30(38(22,31)48)23(42)13-24-35(37,7)26(50-20(5)41)14-27(39(24,49)53-37)51-33(45)34(6,46)10-2/h18-19,21-31,42-43,46-49H,9-17H2,1-8H3/t18-,19?,21-,22-,23+,24-,25-,26-,27-,28+,29+,30+,31-,34?,35+,36?,37+,38-,39-/m0/s1
- InChI Key: RCDFKDXMJYWZIU-FBAKCHPYSA-N
- SMILES: O1[C@@]2([C@H](C[C@@H]([C@@]3(C)[C@@H]2C[C@H]([C@H]2[C@@]4([C@H]([C@@H]([C@@H]5C(C)([C@@H]6CC[C@H](C)CN6C[C@H]5[C@@H]4C[C@]132)O)O)OC(C(C)CC)=O)O)O)OC(C)=O)OC(C(C)(CC)O)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 53
- Rotatable Bond Count: 10
- Complexity: 1510
- Topological Polar Surface Area: 213
- XLogP3: 1.161
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 818.3±65.0 °C(Predicted)
- pka: 10.85±0.70(Predicted)
Cevane-1,3,4,7,14,15,16,20-octol, 4,9-epoxy-, 1-acetate 3-(2-hydroxy-2-methylbutanoate) 15-(2-methylbutanoate), (1α,3β,4α,7α,15α,16β)- (9CI) Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids
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